Cas no 55910-12-8 (N-[3-(dimethylamino)propyl]-3-[[3-(dimethylamino)propyl]amino]-2-methylpropionamide)

• Product name: N-[3-(dimethylamino)propyl]-3-[[3-(dimethylamino)propyl]amino]-2-methylpropionamide
• CAS No: 55910-12-8
• MF: C₁₄H₃₂N₄O
• MW: 272.43008
• CID: 944678
• PubChem ID: 91925

N-[3-(dimethylamino)propyl]-3-[[3-(dimethylamino)propyl]amino]-2-methylpropionamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-3-[[3-(dimethylamino)propyl]amino]-2-methylpropionamide
• N-[3-(dimethylamino)propyl]-3-[3-(dimethylamino)propylamino]-2-methylpropanamide
• N-(3-(Dimethylamino)propyl)-3-((3-(dimethylamino)propyl)amino)-2-methylpropionamide
• N-[3-(dimethylamino)propyl]-3-{[3-(dimethylamino)propyl]amino}-2-methylpropanamide
• Propanamide, N-(3-(dimethylamino)propyl)-3-((3-(dimethylamino)propyl)amino)-2-methyl-
• DTXSID10885921
• MGTPQUHIJZMPRF-UHFFFAOYSA-N
• NS00053659
• 55910-12-8
• SCHEMBL11391283
• EINECS 259-893-2
• Propanamide, N-[3-(dimethylamino)propyl]-3-[[3-(dimethylamino)propyl]amino]-2-methyl-

• Inchi： InChI=1S/C14H32N4O/c1-13(12-15-8-6-10-17(2)3)14(19)16-9-7-11-18(4)5/h13,15H,6-12H2,1-5H3,(H,16,19)
• InChI Key： MGTPQUHIJZMPRF-UHFFFAOYSA-N
• SMILES： CC(CNCCCN(C)C)C(=O)NCCCN(C)C

Computed Properties

• Exact Mass: 272.25786
• Monoisotopic Mass: 272.25761166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 47.61